1. Home
  2. Product
  3. N-{3-[(4-fluorobenzoyl)amino]-4-methoxyphenyl}-2-furamide
N-{3-[(4-fluorobenzoyl)amino]-4-methoxyphenyl}-2-furamide N-{3-[(4-fluorobenzoyl)amino]-4-methoxyphenyl}-2-furamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0982461
InChI: InChI=1S/C19H15FN2O4/c1-25-16-9-8-14(21-19(24)17-3-2-10-26-17)11-15(16)22-18(23)12-4-6-13(20)7-5-12/h2-11H,1H3,(H,21,24)(H,22,23)
SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(C=C3)F
Molecular Formula: C19H15FN2O4
Molecular Weight: 354.3 g/mol

N-{3-[(4-fluorobenzoyl)amino]-4-methoxyphenyl}-2-furamide

CAS No.:

Cat. No.: VC0982461

Molecular Formula: C19H15FN2O4

Molecular Weight: 354.3 g/mol

* For research use only. Not for human or veterinary use.

N-{3-[(4-fluorobenzoyl)amino]-4-methoxyphenyl}-2-furamide -

Specification

Molecular Formula C19H15FN2O4
Molecular Weight 354.3 g/mol
IUPAC Name N-[3-[(4-fluorobenzoyl)amino]-4-methoxyphenyl]furan-2-carboxamide
Standard InChI InChI=1S/C19H15FN2O4/c1-25-16-9-8-14(21-19(24)17-3-2-10-26-17)11-15(16)22-18(23)12-4-6-13(20)7-5-12/h2-11H,1H3,(H,21,24)(H,22,23)
Standard InChI Key RPGKUNHWZPVEGF-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(C=C3)F
Canonical SMILES COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(C=C3)F

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19